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Compound of Interest

Compound Name: 2,4-Dibromothiazole

Cat. No.: B130268

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides core information on 2,4-Dibromothiazole, a versatile
heterocyclic compound. Characterized by a thiazole ring substituted with two bromine atoms,
this chemical intermediate is significant in the synthesis of more complex molecules,
particularly in the agrochemical and pharmaceutical sectors.[1] It serves as a crucial building
block for developing fungicides and herbicides.[1]

Chemical and Physical Properties

The fundamental properties of 2,4-Dibromothiazole are summarized below. This data is
essential for reaction stoichiometry, analytical characterization, and experimental design.

Property Value

Molecular Formula CsHBr2NS[1][2][31[4][5]

Molecular Weight 242.92 g/mol [1][2][4][5]

CAS Number 4175-77-3[1][3][4]

Appearance White to light yellow crystal/powder[1][5]
Melting Point 76-88 °C[1]

Synonyms 2,4-Dibromo-1,3-thiazole[1]
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Core Data Relationship

The following diagram illustrates the logical relationship between the compound and its primary
molecular identifiers.

2.,4-Dibromothiazole

Molecular Formula: Molecular Weight:
C3HBra2NS 242.92 g/mol

Click to download full resolution via product page

Caption: Core identifiers of 2,4-Dibromothiazole.

Disclaimer: This document provides fundamental data on 2,4-Dibromothiazole. As an Al, it
cannot generate detailed experimental protocols or describe biological signaling pathways.
Researchers should consult peer-reviewed literature and safety data sheets (SDS) for
comprehensive experimental and safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. chemimpex.com [chemimpex.com]

e 2. indiamart.com [indiamart.com]

e 3. Page loading... [guidechem.com]

e 4. 2,4-Dibromothiazole 97 4175-77-3 [sigmaaldrich.com]

e 5.4175-77-3 CAS MSDS (2,4-Dibromothiazole) Melting Point Boiling Point Density CAS
Chemical Properties [chemicalbook.com]

© 2025 BenchChem. All rights reserved. 2/3 Tech Support


https://www.benchchem.com/product/b130268?utm_src=pdf-body-img
https://www.benchchem.com/product/b130268?utm_src=pdf-body
https://www.benchchem.com/product/b130268?utm_src=pdf-body
https://www.benchchem.com/product/b130268?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/28498
https://www.indiamart.com/proddetail/2-4-dibromothiazole-cas-4175-77-3-2853303453612.html
https://www.guidechem.com/dictionary/en/4175-77-3.html
https://www.sigmaaldrich.com/SG/en/product/aldrich/677914
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0179775.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0179775.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130268?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [An In-depth Technical Profile of 2,4-Dibromothiazole].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b130268#2-4-dibromothiazole-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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